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Compound of Interest

Compound Name: 1,5-Anhydrosorbitol-13C

Cat. No.: B1157525

For Immediate Reference: Treat 1,5-Anhydrosorbitol-13C as a non-radioactive, chemically
hazardous substance. Follow your institution's specific chemical waste disposal procedures.
Avoid all direct contact.

This guide provides essential safety and logistical information for the proper disposal of 1,5-
Anhydrosorbitol-13C, a stable isotopically labeled compound. As 13C is a nhon-radioactive
isotope, the primary disposal considerations are based on the chemical properties and
potential hazards of the parent compound, 1,5-Anhydrosorbitol.

Pre-Disposal Safety and Handling

Before beginning any disposal procedures, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specification

Gloves Nitrile or other chemically resistant gloves.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Lab Coat Standard laboratory coat.

Handle 1,5-Anhydrosorbitol-13C in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.
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Step-by-Step Disposal Protocol

o Waste Identification and Segregation:

o Stable Isotope, Non-Radioactive: 1,5-Anhydrosorbitol-13C is a stable isotope-labeled
compound and is not radioactive. It should not be disposed of as radioactive waste.[1][2]

o Chemical Hazard: Treat as a hazardous chemical waste. Do not mix with general
laboratory trash or dispose of down the drain.

o Container Labeling: Use a designated, leak-proof, and clearly labeled hazardous waste
container. The label should include:

The full chemical name: "1,5-Anhydrosorbitol-13C"

The words "Hazardous Waste"

The primary hazards (e.g., "Irritant™)

The date of accumulation

e Waste Collection:

o Solid Waste: Collect unused or contaminated solid 1,5-Anhydrosorbitol-13C in the
designated hazardous waste container. This includes any contaminated items such as
weigh boats, pipette tips, and wipes.

o Liquid Waste: If 1,5-Anhydrosorbitol-13C is in a solution, collect it in a designated liquid
hazardous waste container. Ensure the container is compatible with the solvent used. Do
not mix incompatible waste streams.

o Storage Pending Disposal:

o Store the sealed hazardous waste container in a designated, secondary containment area
away from incompatible materials.

o The storage area should be cool, dry, and well-ventilated.
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» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or equivalent department.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Hazard Profile of 1,5-Anhydrosorbitol

While a specific Safety Data Sheet (SDS) for the 13C-labeled version is not readily available,
the hazard profile of the parent compound, 1,5-Anhydrosorbitol, should be used to inform safe
handling and disposal.

Hazard Classification Description

Acute Toxicit Should be considered hazardous until further
cute Toxici
Y information is available. Do not ingest.[1]

May cause skin irritation. Avoid contact with
skin.[3]

Skin Irritation

o May cause serious eye irritation. Avoid contact
Eye Irritation )
with eyes.[3]

May cause respiratory irritation if inhaled as a

Respiratory Irritation
dust.[3]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 1,5-Anhydrosorbitol-13C.
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Disposal Workflow for 1,5-Anhydrosorbitol-13C

Start: Have 1,5-Anhydrosorbitol-13C Waste No (13C is a stable isotope)

Is the waste radioactive?

Treat as Chemical Waste

Segregate Solid and Liquid Waste

Solid Waste Container Liquid Waste Container

N[/

Label Container Correctly:
- Full Chemical Name
- 'Hazardous Waste'
- Primary Hazards

Store in Designated Secondary Containment

Contact EHS for Pickup and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for 1,5-Anhydrosorbitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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